Iriversical

Specification

• CAS No.: 88478-01-7
• Molecular Formula: C31H52O3
• Molecular Weight: 472.74
• IUPAC Name: (2Z)-2-[(2R,3S,4S)-4-hydroxy-2-(3-hydroxypropyl)-3,4-dimethyl-3-[(3E,7E)-4,8,12-trimethyl-11-methylidenetrideca-3,7-dienyl]cyclohexylidene]propanal
• Standard InChI: InChI=1S/C31H52O3/c1-23(2)26(5)17-16-25(4)13-9-12-24(3)14-10-19-30(7)29(15-11-21-32)28(27(6)22-33)18-20-31(30,8)34/h13-14,22-23,29,32,34H,5,9-12,15-21H2,1-4,6-8H3/b24-14+,25-13+,28-27-/t29-,30+,31+/m1/s1
• SMILES: CC(C)C(=C)CCC(=CCCC(=CCCC1(C(C(=C(C)C=O)CCC1(C)O)CCCO)C)C)C

Introduction

Natural Source and Occurrence

Botanical Origin

Iriversical has been specifically reported in and isolated from Iris versicolor, a flowering plant belonging to the Iridaceae family. This plant is commonly known as Blue Flag Iris and is native to North America. Iris versicolor is part of the broader Iris genus, which comprises one of the most important genera of flowering plants with rich biodiversity distributed across Eurasia and North America.

Phytochemical Context

Iris versicolor, like other Iris species, contains a diverse array of phytochemicals. Ultra-high performance liquid chromatography-high-resolution tandem mass spectroscopy (UHPLC-HRMS/MS) analysis of various Iris species has revealed the presence of approximately 180 different compounds, with (iso)flavonoids being the predominant class. Iriversical represents one specific compound within this rich phytochemical profile.

The general methodology for isolating compounds like Iriversical from Iris species typically involves chromatographic separation. In research settings, this is often accomplished using columns such as Acquity UPLC® BEH C18, with mobile phases consisting of water/acetonitrile and propanol/acetonitrile/water mixtures containing ammonium acetate and acetic acid.

Biological Activity	Description	Iris Species Demonstrating Activity
Anti-biofilm	Inhibition of formation and disruption of existing biofilms	Iris pallida, Iris versicolor, Iris germanica
Quorum Sensing Inhibition	Interference with bacterial communication pathways	Multiple Iris species
Antibacterial	Activity against mono-species bacterial cultures including Pseudomonas aeruginosa and Staphylococcus aureus	Various Iris species
Anti-dental Plaque	Activity against multi-species oral biofilms containing Streptococcus gordonii, Veillonella parvula, Fusobacterium nucleatum, and Actinomyces naeslundii	Several Iris species

Research has demonstrated that these extracts inhibit both quorum sensing and adhesion during biofilm formation in a concentration-dependent manner, although they show reduced efficacy against mature biofilms. These activities are particularly relevant in the context of oral health and dental disease prevention.

Research Applications and Future Directions

Future Research Directions

Future research on Iriversical should focus on:

• Detailed structural elucidation, including stereochemistry, which may provide insights into structure-activity relationships.

• Investigation of specific biological activities of isolated Iriversical, particularly in relation to anti-biofilm and quorum sensing inhibition properties.

• Exploration of potential synergistic effects with other compounds found in Iris versicolor.

• Development of efficient methods for isolation and purification to facilitate larger-scale studies.